(2,6-Difluorophenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: (2,6-difluorophenyl)-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H11F2N5O2/c17-10-3-1-4-11(18)12(10)16(24)23-7-9(8-23)15-21-14(22-25-15)13-19-5-2-6-20-13/h1-6,9H,7-8H2
• InChI Key: GMIISODZKZMFRK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=C(C=CC=C2F)F)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C16H11F2N5O2
• Molecular Weight: 343.29 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, an oxadiazole ring, and an azetidine ring. These types of compounds are often studied for their potential uses in pharmaceuticals.

Mechanism of Action

If this compound is a drug or a drug candidate, its mechanism of action would depend on the specific biological target it interacts with. Many drugs with similar structures are protein kinase inhibitors.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly if it shows promise as a pharmaceutical. This could involve studies on its mechanism of action, its pharmacokinetics, and any potential side effects.